Cas no 6946-93-6 (Cyclopentanecarboxylicacid, 1-hydroxy-, propyl ester)

• Product Name: Cyclopentanecarboxylicacid, 1-hydroxy-, propyl ester
• CAS No: 6946-93-6
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 515183
• PubChem ID: 245426
• Update Time: 2025-04-19

Cyclopentanecarboxylicacid, 1-hydroxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 1-hydroxy-, propyl ester
• NSC-57381
• propyl 1-hydroxycyclopentane-1-carboxylate
• 6946-93-6
• DTXSID60989367
• NSC57381

• Inchi： 1S/C9H16O3/c1-2-7-12-8(10)9(11)5-3-4-6-9/h11H,2-7H2,1H3
• InChI Key： YPPCPWVPAPEXJD-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OCCC)CCCC1

Computed Properties

• Exact Mass: 421.11319
• Monoisotopic Mass: 172.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.294
• Refractive Index: 1.621
• PSA: 89.55
• LogP: 1.24470